Cas no 866809-89-4 (1-benzyl-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one)

• Product Name: 1-benzyl-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one
• CAS No: 866809-89-4
• MF: C₂₄H₂₀FNO₅S
• MW: 453.482708930969
• CID: 6566043
• Update Time: 2025-06-09

1-benzyl-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one
• 1-benzyl-3-(4-fluorophenyl)sulfonyl-6,7-dimethoxyquinolin-4-one

• Inchi： 1S/C24H20FNO5S/c1-30-21-12-19-20(13-22(21)31-2)26(14-16-6-4-3-5-7-16)15-23(24(19)27)32(28,29)18-10-8-17(25)9-11-18/h3-13,15H,14H2,1-2H3
• InChI Key： MXDXRPJWPNHZHJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=C(OC)C(OC)=C2)C(=O)C(S(C2=CC=C(F)C=C2)(=O)=O)=C1

Additional information on 1-benzyl-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one

Introduction to 1-benzyl-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one (CAS No. 866809-89-4)

The compound 1-benzyl-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one (CAS No. 866809-89-4) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel bioactive molecules. This heterocyclic scaffold combines structural features that have garnered considerable attention for its potential pharmacological applications. The presence of a benzyl group at the 1-position and a 4-fluorobenzenesulfonyl moiety at the 3-position introduces unique electronic and steric properties, which are critical for modulating biological activity. Furthermore, the 6,7-dimethoxy substituents and the 1,4-dihydroquinolin-4-one core contribute to the compound's overall functionality and reactivity.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly due to their broad spectrum of biological activities. The 1,4-dihydroquinolin-4-one scaffold is known for its role in various therapeutic areas, including antimicrobial, antiviral, and anticancer applications. The introduction of fluorine and sulfonyl groups into this framework has been strategically employed to enhance binding affinity and selectivity towards target enzymes and receptors. Specifically, the 4-fluorobenzenesulfonyl group is a common pharmacophore that improves metabolic stability while maintaining strong interactions with biological targets.

In the context of modern drug development, the synthesis and characterization of such complex molecules require meticulous attention to detail. The benzyl group at the 1-position serves as an important handle for further chemical modifications, allowing for derivatization strategies that can fine-tune pharmacological properties. Additionally, the dimethoxy substituents at positions 6 and 7 contribute to electron-rich character, which can influence electronic transitions and interactions with biological targets. These structural elements collectively make this compound a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that quinoline derivatives with similar structural motifs exhibit inhibitory activity against various enzymes implicated in diseases such as cancer and inflammation. The fluorobenzenesulfonyl moiety has been particularly studied for its ability to modulate enzyme activity by enhancing binding interactions through dipole-dipole interactions and hydrogen bonding. This has led to interest in exploring its efficacy as an inhibitor of kinases and other enzyme targets relevant to disease pathways.

The synthesis of 1-benzyl-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one involves multi-step organic transformations that highlight the synthetic prowess required in modern medicinal chemistry. Key steps include condensation reactions to form the dihydroquinoline core, followed by functional group interconversions to introduce the necessary substituents. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm structural integrity throughout the synthetic process. These methodologies ensure that the final product meets high purity standards suitable for preclinical testing.

Preclinical studies have begun to explore the pharmacological profile of this compound. Initial assays suggest that it exhibits moderate activity against certain cancer cell lines, possibly through inhibition of key signaling pathways involved in tumor growth and progression. The combination of structural features—such as the benzyl, fluorobenzenesulfonyl, and dimethoxy groups—appears to contribute to its observed bioactivity by optimizing interactions with biological targets. Further investigations are underway to elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The significance of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms can significantly alter physicochemical properties such as lipophilicity, solubility, and metabolic stability—parameters critical for drug efficacy and safety. In this context, the 4-fluorobenzenesulfonyl group not only enhances binding affinity but also contributes to improved pharmacokinetic profiles. This has made fluorinated sulfonyl compounds particularly attractive for developing next-generation therapeutics.

Future directions in research on this compound may include exploring structure-activity relationships (SAR) to optimize its pharmacological properties further. By systematically modifying substituents such as the benzyl or dimethoxy groups, researchers can gain insights into how these structural elements influence bioactivity. Additionally, computational modeling techniques may be employed to predict binding modes and optimize interactions with biological targets before experimental validation.

The broader impact of this research lies in advancing our understanding of how molecular structure influences biological activity—a cornerstone principle in drug discovery. By studying compounds like 1-benzyl-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1,4-dihydroquinolin-4-one, scientists can uncover new therapeutic strategies targeting diseases with high unmet medical need. Such efforts not only contribute to scientific knowledge but also hold promise for improving patient outcomes through innovative treatments derived from cutting-edge chemical research.